Cas no 2680751-70-4 (benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate
• CAS No: 2680751-70-4
• MF: C₁₈H₁₉BrN₂O₂
• MW: 375.259663820267
• CID: 5624866
• PubChem ID: 165926364
• Update Time: 2025-10-31

benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301361
• 2680751-70-4
• benzyl N-[5-bromo-2-(pyrrolidin-1-yl)phenyl]carbamate
• benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate

• Inchi： 1S/C18H19BrN2O2/c19-15-8-9-17(21-10-4-5-11-21)16(12-15)20-18(22)23-13-14-6-2-1-3-7-14/h1-3,6-9,12H,4-5,10-11,13H2,(H,20,22)
• InChI Key： VEMNCBMNDFNFNH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(=O)OCC1C=CC=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 374.06299g/mol
• Monoisotopic Mass: 374.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate

Introduction to Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate (CAS No. 2680751-70-4)

Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate, identified by its CAS number 2680751-70-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both bromine and pyrrolidine moieties in its molecular structure suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The molecular structure of Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further substituted with a 5-bromo substituent on the phenyl ring and a pyrrolidin-1-yl group at the second position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. The bromine atom, in particular, can serve as a handle for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the development of drugs targeting various diseases. The combination of the bromine and pyrrolidine groups in Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate suggests that it may exhibit unique interactions with biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyrrolidine ring is a common pharmacophore found in many bioactive molecules, known for its ability to enhance binding affinity and selectivity. The presence of this moiety in Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate suggests that it may interact with biological targets in a manner similar to other pyrrolidine-containing compounds that have shown promise in preclinical studies.

Recent research has highlighted the importance of structural features such as halogenated aromatic rings in enhancing the bioactivity of small molecules. The bromine substituent in the phenyl ring of Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate could contribute to its ability to bind tightly to biological targets, thereby increasing its therapeutic efficacy. This is particularly relevant in the context of drug discovery, where small changes in molecular structure can significantly impact biological activity.

The synthesis of Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine atom into the phenyl ring is a critical step, as it must be performed under conditions that prevent unwanted side reactions. Similarly, the attachment of the pyrrolidin-1-yl group requires precise control to avoid degradation or rearrangement of the molecule.

In terms of applications, Benzyl N-5-bromo-2-(pyrrolidin-1-yl)phenylcarbamate has shown potential in various areas of pharmaceutical research. For instance, it could be used as an intermediate in the synthesis of more complex molecules with specific therapeutic profiles. Additionally, its unique structural features make it a valuable tool for studying enzyme mechanisms and receptor interactions.

The compound's potential as a lead molecule in drug discovery is further supported by its compatibility with modern synthetic methodologies. Advances in medicinal chemistry have enabled researchers to rapidly modify and optimize small molecules like Benzyl N-5-bromo-2-(pyrrolidin-1-y)pheny lcarbamate, making it an attractive candidate for further development.

In conclusion, Benzyl N-5-bromo-2-(pyrrolidin -1 -y l)phen y lcarbamate (CAS No. 2680751 -70 -4) is a promising chemical entity with significant potential in pharmaceutical research. Its unique molecular structure, combining bromine and pyrrolidine moieties, suggests diverse biological activities and makes it a valuable candidate for further investigation. As research continues to uncover new applications for carbamate-based compounds, Benz yl N -5 -bromo -2 -( p y r r o l i d i n e - 1 - y l ) p h e n y l c ar b am ate is poised to play an important role in the development of novel therapeutic agents.